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Compound of Interest

2-Amino-3-(3-
Compound Name: _ ) )
nitrophenyl)propanoic acid

Cat. No.: B556588

An In-Depth Technical Guide to 2-Amino-3-(3-nitrophenyl)propanoic Acid for Advanced
Research and Pharmaceutical Development

Introduction

2-Amino-3-(3-nitrophenyl)propanoic acid, an unnatural amino acid derivative of L-
phenylalanine, serves as a pivotal building block in contemporary chemical biology and
medicinal chemistry. Its strategic importance lies in the nitro group positioned on the phenyl
ring, which not only modulates the electronic and steric properties of the molecule but also
offers a versatile chemical handle for further derivatization. This guide provides an in-depth
exploration of its synthesis, properties, and diverse applications, tailored for researchers,
scientists, and professionals in drug development. The L-enantiomer of this compound is
registered under CAS Number 19883-74-0.[1][2][3][4][5]

Physicochemical Properties

The integration of 2-Amino-3-(3-nitrophenyl)propanoic acid into research and development
workflows necessitates a thorough understanding of its fundamental physicochemical
characteristics. These properties are critical for designing synthetic routes, formulating
solutions, and interpreting biological data.
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Property Value Source(s)
CAS Number 19883-74-0 (for L-isomer) [L1121[31[4115]
Molecular Formula CoH10N204 [L112][31[41[5]
Molecular Weight 210.19 g/mol [11[3][6]
Appearance White to off-white solid/powder  [2]

Boiling Point 410.8 °C at 760 mmHg [4]

Density 1.408 g/cm3 [4]

29.17 mg/mL (requires pH
Water Solubility adjustment to 9 with NaOH [21[71[8]

and sonication)

Synthesis of 2-Amino-3-(3-nitrophenyl)propanoic
Acid

The primary synthetic route to 2-Amino-3-(3-nitrophenyl)propanoic acid is through the
electrophilic nitration of L-phenylalanine. This reaction is a classic example of electrophilic

aromatic substitution, where the choice of reagents and control of reaction conditions are
paramount to achieving the desired regioselectivity and yield.

Causality of Experimental Choices

The use of a nitrating mixture, typically concentrated nitric acid (HNOs) and concentrated
sulfuric acid (H2S0a), is standard for aromatic nitration. Sulfuric acid acts as a catalyst by
protonating nitric acid to form the highly electrophilic nitronium ion (NO2z%), which is the active
nitrating agent. The amino acid functionality of the starting material, L-phenylalanine, directs
the substitution pattern. Under strongly acidic conditions, the amino group is protonated to an
ammonium group (-NHs*), which is a meta-directing deactivator. This is why the nitro group is
predominantly introduced at the meta-position (position 3) of the phenyl ring. Temperature
control is critical; exothermic nitration reactions can easily lead to polysubstitution and
degradation of the starting material if not properly managed.
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Experimental Protocol: Nitration of L-Phenylalanine

The following protocol is a generalized procedure based on established methods for the

nitration of phenylalanine.[9][10]

Materials:

L-phenylalanine

Concentrated Sulfuric Acid (95-98%)
Concentrated Nitric Acid (70%)

Ice

Deionized Water

Sodium Carbonate (for neutralization)

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a dropping
funnel, cool concentrated sulfuric acid to 0°C in an ice-salt bath.

Substrate Addition: Slowly add L-phenylalanine to the cooled sulfuric acid with constant
stirring, ensuring the temperature remains below 5°C.

Nitration: Prepare a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric
acid (typically in a 1:2 volume ratio). Add this nitrating mixture dropwise to the L-
phenylalanine solution over a period of 1-2 hours, maintaining the reaction temperature at O-
5°C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at the same
temperature for an additional 1-2 hours. The reaction progress can be monitored by thin-
layer chromatography (TLC).

Quenching: Carefully pour the reaction mixture onto a large volume of crushed ice with
vigorous stirring. This will precipitate the crude product.
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» Neutralization and Isolation: Slowly neutralize the acidic solution with a saturated solution of
sodium carbonate until the pH is approximately 6-7. The precipitated solid is then collected
by vacuum filtration.

 Purification: The crude product is washed with cold deionized water and then recrystallized
from hot water or a suitable solvent system to yield pure 2-Amino-3-(3-
nitrophenyl)propanoic acid.

Starting Materials & Reagents

L-Phenylalanine Reaction & Purification
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Caption: Workflow for the synthesis of 2-Amino-3-(3-nitrophenyl)propanoic acid.

Applications in Research and Drug Development

The unique structure of 2-Amino-3-(3-nitrophenyl)propanoic acid makes it a valuable tool in
various research domains.

Peptide Synthesis

As an unnatural amino acid, it is used in peptide synthesis to create novel peptides with
enhanced properties.[11] The introduction of the nitro group can:

o Modulate Biological Activity: The altered steric and electronic profile can change the binding
affinity and specificity of a peptide to its target receptor.

e Serve as a Chemical Handle: The nitro group can be readily reduced to an amine, which can
then be used for conjugation to other molecules, such as fluorescent dyes, drugs, or
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polyethylene glycol (PEG).

« Influence Conformation: The presence of the nitro group can introduce conformational
constraints, leading to more stable secondary structures.

Neuroscience and Drug Development

This compound is a valuable tool in neuroscience research and the development of drugs
targeting the central nervous system.[11] Its structural similarity to phenylalanine allows it to
interact with biological systems that recognize this natural amino acid. It is used to study
neurotransmitter systems and to synthesize novel compounds with potential therapeutic
applications in neurological disorders.[11]

Cancer Research

3-Nitro-L-phenylalanine has demonstrated potential as an anticancer agent.[1] Its proposed
mechanism of action involves the inhibition of cancer cell growth by interacting with
dehydrogenase enzymes, thereby disrupting fatty acid metabolism.[1] Additionally, the nitro
group can interact with guanine in DNA, preventing hydrogen bond formation and destabilizing
the DNA structure, which can lead to apoptosis in cancer cells.[1]
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Chemical Synthesis
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Caption: Role in a typical drug discovery pipeline.

Safety and Handling

Based on available safety data sheets, 2-Amino-3-(3-nitrophenyl)propanoic acid should be
handled with standard laboratory precautions. It may cause skin, eye, and respiratory irritation.

[4]
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o Storage: Store in a cool, dry, and well-ventilated area. For long-term storage, temperatures
of -20°C are recommended.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
glasses, and a lab coat.

Conclusion

2-Amino-3-(3-nitrophenyl)propanoic acid is a versatile and valuable compound for
researchers and drug development professionals. Its straightforward synthesis and the unique
properties imparted by the nitro group provide a powerful platform for creating novel peptides
and small molecules with tailored biological activities. As research in peptide therapeutics,
neuropharmacology, and oncology continues to advance, the utility of this and other unnatural
amino acids is poised to expand, opening new avenues for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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